Cas no 1320277-85-7 (12H-Benzo[b]phenothiazine, 12-phenyl-)

• Product Name: 12H-Benzo[b]phenothiazine, 12-phenyl-
• CAS No: 1320277-85-7
• MF: C₂₂H₁₅NS
• MW: 325.426203966141
• CID: 5149192
• PubChem ID: 148682074
• Update Time: 2026-03-03

12H-Benzo[b]phenothiazine, 12-phenyl- Chemical and Physical Properties

Names and Identifiers

• 12H-Benzo[b]phenothiazine, 12-phenyl-
• SCHEMBL25326825
• 1320277-85-7
• 12-phenyl-5-thia-12-azatetracene
• MFCD32857532
• G72282
• 12-phenyl-12h-benzo[b]phenothiazine

• Inchi： 1S/C22H15NS/c1-2-10-18(11-3-1)23-19-12-6-7-13-21(19)24-22-15-17-9-5-4-8-16(17)14-20(22)23/h1-15H
• InChI Key： NRUUFDHIFMNKPP-UHFFFAOYSA-N
• SMILES： C1=C2C(SC3=C(N2C2=CC=CC=C2)C=CC=C3)=CC2=CC=CC=C12

Computed Properties

• Exact Mass: 325.09252066g/mol
• Monoisotopic Mass: 325.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 28.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 12H-Benzo[b]phenothiazine, 12-phenyl-

Exploring the Properties and Applications of 12H-Benzo[b]phenothiazine, 12-phenyl- (CAS No. 1320277-85-7)

In the realm of organic chemistry and advanced material science, 12H-Benzo[b]phenothiazine, 12-phenyl- (CAS No. 1320277-85-7) has garnered significant attention due to its unique structural properties and versatile applications. This compound, belonging to the phenothiazine family, is characterized by its fused heterocyclic ring system and a phenyl substituent at the 12-position. Researchers and industries are increasingly exploring its potential in optoelectronic devices, organic semiconductors, and pharmaceutical intermediates, making it a subject of intense study in both academic and industrial settings.

The molecular structure of 12H-Benzo[b]phenothiazine, 12-phenyl- features a benzophenothiazine core, which contributes to its remarkable electronic and photophysical properties. This core structure is known for its ability to facilitate charge transport and light absorption, making it a promising candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have highlighted its potential in improving the efficiency of solar energy conversion, a topic of great interest as the world shifts toward renewable energy solutions.

One of the most searched questions related to this compound is: "What are the applications of 12H-Benzo[b]phenothiazine derivatives in OLED technology?" The answer lies in the compound's ability to act as a host material or dopant in OLEDs, enhancing device performance through improved electroluminescence and thermal stability. As the demand for flexible displays and energy-efficient lighting grows, the role of such advanced materials becomes even more critical.

Another area of interest is the compound's potential in pharmaceutical research. While not a drug itself, 12H-Benzo[b]phenothiazine, 12-phenyl- serves as a valuable building block for synthesizing bioactive molecules. Its structural motif is found in compounds with antioxidant, anti-inflammatory, and neuroprotective properties, aligning with the current focus on drug discovery for neurodegenerative diseases like Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, the compound's CAS No. 1320277-85-7 is often searched in databases to access its spectral data, solubility, and reactivity profiles. These properties are crucial for researchers designing new catalysts or functional materials. For instance, its electron-donating capabilities make it suitable for use in redox-active systems, a hot topic in sustainable chemistry.

Environmental considerations also play a role in the compound's relevance. With increasing scrutiny on green chemistry, researchers are investigating how 12H-Benzo[b]phenothiazine, 12-phenyl- can be synthesized using eco-friendly protocols. Questions like "Is 12H-Benzo[b]phenothiazine biodegradable?" or "What are the alternatives to toxic solvents in its synthesis?" reflect the growing emphasis on sustainable practices in chemical manufacturing.

In summary, 12H-Benzo[b]phenothiazine, 12-phenyl- (CAS No. 1320277-85-7) is a multifaceted compound with applications spanning optoelectronics, pharmaceuticals, and materials science. Its unique properties and adaptability to modern technological and environmental challenges ensure its continued relevance in scientific research and industrial innovation. As interest in advanced organic materials grows, this compound is poised to play a pivotal role in shaping future technologies.